Cas no 332922-96-0 (<br>N-(2-Nitrophenyl)-2-((4-phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceta mide)

• Product Name: <br>N-(2-Nitrophenyl)-2-((4-phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceta mide
• CAS No: 332922-96-0
• MF: C₂₃H₁₉N₅O₃S
• MW: 445.493663072586
• CID: 3052954
• PubChem ID: 3135222
• Update Time: 2025-04-21

<br>N-(2-Nitrophenyl)-2-((4-phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceta mide Chemical and Physical Properties

Names and Identifiers

• <br>N-(2-Nitrophenyl)-2-((4-phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceta mide
• 2-{[5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-nitrophenyl)acetamide
• N-(2-Nitrophenyl)-2-((4-phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• 2-((5-(4-Methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(2-nitrophenyl)acetamide
• AKOS000586143
• SALOR-INT L445711-1EA
• 332922-96-0
• 646-399-0
• STK681550

• Inchi： 1S/C23H19N5O3S/c1-16-11-13-17(14-12-16)22-25-26-23(27(22)18-7-3-2-4-8-18)32-15-21(29)24-19-9-5-6-10-20(19)28(30)31/h2-14H,15H2,1H3,(H,24,29)
• InChI Key： IVZNBAYWOVBYOV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1[N+](=O)[O-])=O)C1=NN=C(C2C=CC(C)=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 445.12086066Da
• Monoisotopic Mass: 445.12086066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 131Ų